What is the chemical structure of Disperse Blue 106?
What is the chemical structure of Disperse Blue 106?
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the chemical and physical properties of Disperse Blue 106, a monoazo disperse dye. The document details its chemical structure, synthesis, and analytical methods, with a particular focus on its role as a significant contact allergen in textiles.
Chemical Identity and Structure
Disperse Blue 106 is a synthetic dye characterized by a nitrothiazole azo group linked to an N-alkylaniline derivative. Its chemical structure is fundamental to its dyeing properties and its allergenic potential.
Table 1: Chemical Identifiers for Disperse Blue 106
| Identifier | Value |
| IUPAC Name | 2-(Ethyl{3-methyl-4-[(E)-(5-nitro-1,3-thiazol-2-yl)diazenyl]phenyl}amino)ethanol |
| CAS Number | 68516-81-4 (current), 12223-01-7 (replaced)[1] |
| Molecular Formula | C₁₄H₁₇N₅O₃S[2][3] |
| Canonical SMILES | CCN(CCO)C1=CC(=C(C=C1)N=NC2=NC=C(S2)--INVALID-LINK--=O)C[4] |
| InChIKey | UIHYHADQHHUIOF-UHFFFAOYSA-N[4] |
The structure of Disperse Blue 106, featuring both electron-donating and electron-withdrawing groups, is responsible for its characteristic blue color.
Physicochemical Properties
The physicochemical properties of Disperse Blue 106 influence its application in dyeing processes and its behavior in biological systems.
Table 2: Physicochemical Data for Disperse Blue 106
| Property | Value |
| Molecular Weight | 335.38 g/mol [2][3] |
| Appearance | Very dark blue to black solid[1] |
| Boiling Point | 550.8 °C at 760 mmHg |
| Flash Point | 286.9 °C |
| Density | 1.38 g/cm³ |
| Solubility | Insoluble in water; soluble in acetone, ethanol, and DMSO.[5] |
Synthesis of Disperse Blue 106
The synthesis of Disperse Blue 106 is a classic example of azo dye chemistry, involving a two-step process of diazotization followed by an azo coupling reaction.
Synthesis Workflow
Caption: Synthesis of Disperse Blue 106.
Experimental Protocol: Synthesis
The following is a generalized experimental protocol for the synthesis of Disperse Blue 106 based on established azo dye chemistry.
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Diazotization:
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Dissolve 2-amino-5-nitrothiazole in concentrated sulfuric acid.
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Cool the mixture to 0-5 °C in an ice bath.
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Slowly add a solution of nitrosylsulfuric acid while maintaining the temperature below 5 °C.
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Stir the reaction mixture until the diazotization is complete, which can be monitored by testing for the absence of the starting amine.
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Azo Coupling:
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In a separate vessel, dissolve 2-[ethyl(3-methylphenyl)amino]ethanol (the coupling component) in an acidic aqueous solution.
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Cool the solution of the coupling component to 0-5 °C.
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Slowly add the diazonium salt solution to the solution of the coupling component.
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Add a buffering agent, such as sodium acetate, to maintain a weakly acidic pH to facilitate the coupling reaction.
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Stir the mixture at a low temperature until the reaction is complete. The formation of the dye is indicated by the appearance of a deep blue precipitate.
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Isolation and Purification:
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Filter the crude Disperse Blue 106 precipitate.
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Wash the filter cake with cold water until the filtrate is neutral to remove any remaining acid and unreacted salts.
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Dry the purified dye in an oven at a controlled temperature.
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Analytical Methodologies
The detection and quantification of Disperse Blue 106, particularly in textile matrices, are crucial for quality control and safety assessment. High-Performance Liquid Chromatography (HPLC) is a commonly employed technique.
Analytical Workflow: HPLC-based Quantification in Textiles
Caption: Analytical workflow for Disperse Blue 106.
Experimental Protocol: HPLC Analysis
The following protocol is based on methods for the analysis of disperse dyes in textiles.
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Sample Preparation:
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Weigh approximately 1.0 g of the textile material.
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Add 20 mL of methanol to the textile sample.
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Extract the dye using ultrasonication at 50 °C for 30 minutes.
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Centrifuge the sample at 10,000 rpm for 10 minutes.
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Collect the supernatant and filter it through a 0.22 µm PTFE syringe filter.
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Evaporate the solvent and reconstitute the residue in a suitable mobile phase.
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HPLC Conditions:
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Column: A C18 reversed-phase column is typically used.
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Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic acid) and an organic solvent such as acetonitrile (B52724) or methanol.
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Flow Rate: Typically around 0.5-1.0 mL/min.
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Detection: UV-Vis detection at the maximum absorption wavelength (λmax) of Disperse Blue 106, or mass spectrometry (MS) for higher selectivity and sensitivity.
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Quantification: A calibration curve is generated using standard solutions of Disperse Blue 106 of known concentrations.
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Allergic Contact Dermatitis
Disperse Blue 106 is a well-documented cause of allergic contact dermatitis, a type IV delayed-type hypersensitivity reaction. This is a significant concern for consumers and a focus of research in dermatology and toxicology.
Mechanism of Allergic Contact Dermatitis
Caption: Pathogenesis of Disperse Blue 106 allergy.
The allergenic potential of Disperse Blue 106 is attributed to its ability to act as a hapten. Upon contact with the skin, the small dye molecule can penetrate the stratum corneum and covalently bind to endogenous proteins. This hapten-protein conjugate is then recognized as a foreign antigen by the immune system, leading to the sensitization of T-lymphocytes. Subsequent exposure to the dye triggers an inflammatory response, manifesting as contact dermatitis.
Conclusion
Disperse Blue 106 remains a dye of significant interest due to its widespread use and its potential to cause allergic reactions. A thorough understanding of its chemical properties, synthesis, and analytical detection is essential for researchers in the fields of chemistry, toxicology, and dermatology. Further research into the development of less allergenic alternative dyes is an ongoing area of investigation.
